Cas no 68071-05-6 (4-Cyclohexene-1,2-dicarboxylic acid, ester with 2,2-dimethyl-1,3-propanediol)

4-Cyclohexene-1,2-dicarboxylic acid, ester with 2,2-dimethyl-1,3-propanediol structure
68071-05-6 structure
Product Name:4-Cyclohexene-1,2-dicarboxylic acid, ester with 2,2-dimethyl-1,3-propanediol
CAS No:68071-05-6
MF:C13H20O5
MW:256.294904708862
CID:968584
PubChem ID:107083
Update Time:2025-04-19

4-Cyclohexene-1,2-dicarboxylic acid, ester with 2,2-dimethyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclohexene-1,2-dicarboxylic acid, ester with 2,2-dimethyl-1,3-propanediol
    • 6-(3-hydroxy-2,2-dimethylpropoxy)carbonylcyclohex-3-ene-1-carboxylic acid
    • DTXSID00867453
    • 68071-05-6
    • 6-((3-hydroxy-2,2-dimethylpropoxy)carbonyl)cyclohex-3-ene-1-carboxylic acid
    • 6-[(3-hydroxy-2,2-dimethylpropoxy)carbonyl]cyclohex-3-ene-1-carboxylic acid
    • KCUGXVQRQBKXBO-UHFFFAOYSA-N
    • Inchi: 1S/C13H20O5/c1-13(2,7-14)8-18-12(17)10-6-4-3-5-9(10)11(15)16/h3-4,9-10,14H,5-8H2,1-2H3,(H,15,16)
    • InChI Key: KCUGXVQRQBKXBO-UHFFFAOYSA-N
    • SMILES: O(C(C1CC=CCC1C(=O)O)=O)CC(C)(C)CO

Computed Properties

  • Exact Mass: 256.1311
  • Monoisotopic Mass: 256.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83

4-Cyclohexene-1,2-dicarboxylic acid, ester with 2,2-dimethyl-1,3-propanediol Related Literature

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